Cas no 1351616-89-1 (9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1351616-89-1
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5969533
• PubChem ID: 71785110
• Update Time: 2025-05-16

9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• 1-benzofuran-2-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• F6118-0066
• VU0532370-1
• 9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• benzofuran-2-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• 1351616-89-1
• AKOS024532519

• Inchi： 1S/C17H19NO4/c19-16(15-12-13-4-1-2-5-14(13)22-15)18-8-6-17(7-9-18)20-10-3-11-21-17/h1-2,4-5,12H,3,6-11H2
• InChI Key： KUGRXWRHUHJCCB-UHFFFAOYSA-N
• SMILES： O1CCCOC21CCN(C(C1=CC3C=CC=CC=3O1)=O)CC2

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.9Ų

Additional information on 9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane

9-(1-Benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane: A Comprehensive Overview

The compound 9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane, identified by the CAS number 1351616-89-1, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of spiro compounds, which are characterized by two or more rings joined by a single atom. In this case, the spiro structure is formed by a benzofuran moiety and a diazacyclo structure, creating a unique chemical entity with diverse functional groups and intriguing properties.

The benzofuran component of the molecule contributes aromatic stability and potential for conjugation, while the 1,5-dioxa-9-azaspiro[5.5]undecane framework introduces nitrogen and oxygen atoms into the structure, enhancing its versatility. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of bioactive agents with specific targeting capabilities. The integration of these functional groups in a single molecule makes it a promising candidate for exploring novel therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving precise control over stereochemistry and regioselectivity. The synthesis typically involves the coupling of benzofuran derivatives with appropriately substituted cyclic structures, followed by cyclization to form the spiro system. These methods have been optimized to achieve high yields and purity, making large-scale production feasible for research and industrial purposes.

The physical properties of 9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane are influenced by its molecular weight, which is approximately 400 g/mol, and its melting point, which is reported to be around 200°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various analytical techniques including chromatography and spectroscopy.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, research conducted in 2023 demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease progression. This finding underscores its potential as a lead compound for developing neuroprotective agents.

Moreover, computational studies using molecular docking techniques have revealed that the compound can interact with key residues in protein binding sites, suggesting its suitability for further exploration in drug design. These studies have been complemented by in vitro assays that assess its cytotoxicity and pharmacokinetic profiles, providing valuable insights into its safety and bioavailability.

The structural uniqueness of 9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane also makes it an attractive candidate for materials science applications. Its rigid spiro structure could potentially be utilized in designing advanced materials with tailored mechanical or electronic properties. Researchers are currently investigating its potential as a building block for self-assembling nanostructures and stimuli-responsive materials.

In conclusion, 9-(1-benzofuran-2-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No: 1351616-89-1) represents a significant advancement in heterocyclic chemistry with multifaceted applications across various disciplines. Its unique structure, combined with recent research findings on its biological activity and material properties, positions it as a valuable compound for future scientific exploration and technological innovation.